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Compound of Interest

Compound Name: Thiolane-2-carbaldehyde

CAS No.: 117951-12-9

Cat. No.: B3046015

Get Quote

Executive Summary & Chemical Identity
Thiolane-2-carbaldehyde is a saturated heterocyclic aldehyde often utilized as a chiral

building block in the synthesis of sulfur-containing nucleoside analogs and peptidomimetics.

Unlike its aromatic counterpart (Thiophene-2-carbaldehyde), the saturated thiolane ring

introduces significant conformational flexibility, stereochemical complexity (chirality at C2), and

distinct reactivity profiles—specifically regarding sulfur oxidation and

-proton acidity.

This guide addresses the critical handling parameters required to maintain the integrity of this

labile intermediate, distinguishing it from the more robust aromatic thiophenes.
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Property Data Note

Molecular Formula C₅H₈OS Saturated ring system

Molecular Weight 116.18 g/mol

CAS Number 117951-12-9
Distinct from Thiophene-2-

CHO (CAS 98-03-3)

Physical State Colorless to pale yellow oil Darkens rapidly upon oxidation

Chirality Yes (C2 center) Susceptible to racemization

Odor Pungent, thioether-like Stronger than aromatic analog

Physicochemical Profile
Solubility Data
Thiolane-2-carbaldehyde exhibits an amphiphilic character dominated by the lipophilic

tetrahydrothiophene ring but modulated by the polar formyl group.

Solubility Profile Table
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Solvent Class Solvent Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Primary solvent for

extraction/synthesis.

Excellent solvation of

the lipophilic ring.

Ethers
THF, Diethyl Ether,

MTBE
High (>100 mg/mL)

Ideal for reactions;

THF coordinates well,

stabilizing the

monomeric form.

Alcohols Methanol, Ethanol Moderate to High

Soluble, but risk of

hemiacetal formation

on prolonged

standing.

Hydrocarbons Hexanes, Pentane Low to Moderate

The polar aldehyde

group reduces

miscibility compared

to unsubstituted

tetrahydrothiophene.

Aqueous Water (pH 7) Low (<10 mg/mL)

Limited H-bonding

capacity of the

aldehyde cannot

overcome the

hydrophobic ring.

Partition Coefficient (LogP)
Predicted LogP: ~1.2 – 1.5

Implication: The compound is lipophilic. In biphasic workups (DCM/Water), it will partition

almost exclusively into the organic layer.
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The stability of thiolane-2-carbaldehyde is compromised by three primary vectors: Aerobic

Oxidation, Sulfur Oxidation, and Stereochemical Lability.

Degradation Pathways
Unlike thiophene-2-carbaldehyde, the sulfur atom in the saturated ring is a potent nucleophile

and is easily oxidized.

Aldehyde Oxidation: Rapid conversion to thiolane-2-carboxylic acid upon exposure to air.

Sulfur Oxidation: Formation of sulfoxides and sulfones (S-oxides) by peroxides or singlet

oxygen.

Epimerization: The C2 proton is

to both the carbonyl and the sulfur atom (via hyperconjugation), making it significantly acidic.
Basic conditions or silica gel chromatography can trigger rapid racemization.

Visualization of Degradation Logic
The following diagram illustrates the cascading instability pathways.

Critical Control Points
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Caption: Primary degradation vectors for thiolane-2-carbaldehyde showing oxidative and

stereochemical risks.
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To ensure scientific integrity and reproducibility, the following protocols must be treated as

mandatory, not optional.

Storage Conditions
Temperature: Store at -20°C. The rate of autoxidation drops significantly below 0°C.

Atmosphere: Strictly Argon or Nitrogen blanket. Carbon dioxide (dry ice) is acceptable for

transport but not long-term storage due to potential acidification.

Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (permeable to O₂).

Purification & Usage Workflow
Do not purify on Silica Gel unless necessary. The acidic nature of silica can catalyze

epimerization and hydration. If purification is required, use neutral alumina or rapid distillation

under high vacuum.

Recommended Workflow:
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Crude Reaction Mixture

Extraction (DCM/Water)
Keep pH 6-7

Dry over Na2SO4
(Avoid MgSO4 - Lewis acidic)

Concentrate < 30°C
(Rotavap under Argon)

Purity Check (NMR)
Is it >95%?

Kugelrohr Distillation
(High Vac, Low Temp)

No

Store: -20°C, Ar, Dark

Yes

Immediate Use in Synthesis

Click to download full resolution via product page

Caption: Optimized isolation and handling workflow to minimize thermal and oxidative stress.
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Self-Validating Purity Check
Before committing the material to a subsequent step, run a ¹H NMR in CDCl₃.

Aldehyde Peak: Look for a doublet near 9.6 - 9.8 ppm.

Acid Impurity: Broad singlet >10 ppm indicates oxidation.

Epimerization: If chiral, use a chiral shift reagent (e.g., Eu(hfc)₃) or derivatize with a chiral

amine to check enantiomeric excess (ee).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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